Cas no 2580203-94-5 (4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2580203-94-5
• MF: C₁₃H₁₈F₃N₃O₄
• MW: 337.294933795929
• CID: 5659583
• PubChem ID: 165891841
• Update Time: 2025-05-21

4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 2580203-94-5
• EN300-27729440
• 4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C13H18F3N3O4/c1-6(2)19-8(10(20)21)7(9(18-19)13(14,15)16)17-11(22)23-12(3,4)5/h6H,1-5H3,(H,17,22)(H,20,21)
• InChI Key： GLKRRZQCQFENRY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)N(C(C)C)N=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 337.12494055g/mol
• Monoisotopic Mass: 337.12494055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2580203-94-5)

The compound 4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2580203-94-5) is a highly specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethyl group in CAS No. 2580203-94-5 aligns with this trend, making it a focal point for studies on structure-activity relationships (SAR). Additionally, the Boc-protected amine moiety offers versatility in peptide coupling reactions, a feature highly sought after in peptide-based drug design.

The compound’s applications extend beyond pharmaceuticals. It is also explored in agrochemical research, where pyrazole derivatives are known for their herbicidal and insecticidal properties. With growing interest in sustainable agriculture and green chemistry, researchers are investigating eco-friendly synthesis routes for such compounds. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently queried in scientific databases and AI-driven literature searches.

From a synthetic perspective, 4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is often synthesized via multistep organic reactions, including cyclization and carboxylation. Its purity and stability are critical for downstream applications, prompting discussions on analytical techniques such as HPLC and NMR spectroscopy. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory-focused searches.

As the scientific community continues to explore novel heterocyclic compounds, CAS No. 2580203-94-5 remains a subject of interest due to its structural modularity and functional diversity. Its relevance in high-throughput screening and combinatorial chemistry further underscores its importance in modern drug development pipelines. For researchers seeking custom synthesis or bulk quantities, this compound represents a strategic building block for innovative therapeutic and agrochemical solutions.